Cas no 33458-82-1 (Euonymine)

• Product Name: Euonymine
• CAS No: 33458-82-1
• MF: C₃₈H₄₇NO₁₈
• MW: 805.775693178177
• CID: 2033885
• PubChem ID: 477607
• Update Time: 2025-04-21

Euonymine Chemical and Physical Properties

Names and Identifiers

• Euonymin
• Euonymine
• Evonine
• 8,11-Epoxy-9,12-ethano-11,15-methano-11H-[1,8]dioxacycloheptadecino[4,3-b]pyridine-5,17-dione, 10,13,14,21,22-pentakis(acetyloxy)-12-[(acetyloxy)methyl]-7,8,9,10,12,13,14,15,18,19-decahydro-20-hydroxy-8,18,19,20-tetramethyl-, (8R,9R,10R,11S,12S,13R,14R,15S,18S,19S,20S,21S,22R)-
• 33458-82-1
• [(1S,3R,13S,14S,17S,18R,19R,20R,21S,22R,23R,24R)-18,19,21,22,24-Pentaacetyloxy-25-hydroxy-3,13,14,25-tetramethyl-6,15-dioxo-2,5,16-trioxa-11-azapentacyclo[15.7.1.01,20.03,23.07,12]pentacosa-7(12),8,10-trien-20-yl]methyl acetate
• (pentaacetoxy-hydroxy-tetramethyl-dioxo-[?]yl)methyl acetate
• DTXSID601019965
• 8,11-Epoxy-9,12-ethano-11,15-methano-11H-(1,8)dioxacycloheptadecino(4,3-b)pyridine-5,17-dione, 10,13,14,21,22-pentakis(acetyloxy)-12-((acetyloxy)methyl)-7,8,9,10,12,13,14,15,18,19-decahydro-20-hydroxy-8,18,19,20-tetramethyl-, (8R,9R,10R,11S,12S,13R,14R,15S,18S,19S,20S,21S,22R)-
• CS-0019616
• FT-0775610
• AKOS040760396
• 150881-01-9
• HY-N2288
• NS00067909
• (18,19,21,22,24-Pentaacetyloxy-25-hydroxy-3,13,14,25-tetramethyl-6,15-dioxo-2,5,16-trioxa-11-azapentacyclo[15.7.1.01,20.03,23.07,12]pentacosa-7(12),8,10-trien-20-yl)methyl acetate
• FS-7512
• Euonimine
• (1S,3R,13S,14S,17S,18R,19R,20R,21S,22R,23R,24R,25R)-20-(Acetoxymethyl)-25-hydroxy-3,13,14,25-tetramethyl-6,15-dioxo-2,5,16-trioxa-11-azapentacyclo[15.7.1.0[1,20].0[3,23].0[7,12]]pentacosa-7,9,11-trien e-18,19,21,22,24-pentayl pentaacetate
• 7-epi-euonymine
• DA-63335

• Inchi： 1S/C38H47NO18/c1-16-17(2)33(46)56-30-28(52-20(5)42)32(55-23(8)45)37(15-49-18(3)40)31(54-22(7)44)27(51-19(4)41)25-29(53-21(6)43)38(37,36(30,10)48)57-35(25,9)14-50-34(47)24-12-11-13-39-26(16)24/h11-13,16-17,25,27-32,48H,14-15H2,1-10H3/t16-,17-,25+,27+,28-,29+,30-,31+,32-,35-,36?,37+,38-/m0/s1
• InChI Key： PBFGAFDJVQAMRS-KCYQGYFWSA-N
• SMILES： O1[C@@]2(C)COC(C3=CC=CN=C3[C@@H](C)[C@H](C)C(=O)O[C@H]3[C@@H]([C@@H]([C@@]4(COC(C)=O)[C@@H]([C@@H]([C@@H]2[C@H]([C@@]14C3(C)O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 805.27931365 g/mol
• Monoisotopic Mass: 805.27931365 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 57
• Rotatable Bond Count: 13
• Complexity: 1680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 805.8
• XLogP3: 0.5
• Topological Polar Surface Area: 253Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 799.6±60.0 °C at 760 mmHg
• Flash Point: 437.4±32.9 °C
• Solubility: Very slightly soluble (0.37 g/l) (25 º C),
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

Euonymine Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives
• Sesquiterpenoids